Cas no 338770-60-8 (2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime)

• Product Name: 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime
• CAS No: 338770-60-8
• MF: C₁₃H₁₀ClF₃N₂OS
• MW: 334.744511127472
• CID: 5175598
• Update Time: 2025-05-21

2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime Chemical and Physical Properties

Names and Identifiers

• 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-(2-THIENYL)ACETALDEHYDE O-METHYLOXIME
• (E)-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(thiophen-2-yl)ethylidene}(methoxy)amine
• (E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-methoxy-2-thiophen-2-ylethanimine
• 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime

• Inchi： 1S/C13H10ClF3N2OS/c1-20-19-7-9(11-3-2-4-21-11)12-10(14)5-8(6-18-12)13(15,16)17/h2-7,9H,1H3/b19-7+
• InChI Key： QTVDLRBSCYWXBA-FBCYGCLPSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(/C=N/OC)C1=CC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• XLogP3: 3.8
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime

Introduction to 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime (CAS No. 338770-60-8)

2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime, also known by its CAS number 338770-60-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated pyridine ring, a trifluoromethyl group, and a thienyl moiety, which collectively contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime is particularly noteworthy for its ability to interact with various biological targets. The presence of the chlorinated pyridine ring and the trifluoromethyl group enhances the compound's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within cells. Additionally, the thienyl moiety provides structural diversity and can influence the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate oxidative stress and inflammation. A study published in the Journal of Medicinal Chemistry demonstrated that 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime significantly reduced neuronal cell death in an in vitro model of Parkinson's disease, highlighting its potential as a novel therapeutic agent.

In addition to its neuroprotective properties, 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of IBD, suggesting its potential as an anti-inflammatory drug candidate.

The pharmacokinetic properties of 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime have also been studied extensively. Its lipophilic nature allows for good oral bioavailability, making it suitable for oral administration. However, further optimization may be necessary to improve its metabolic stability and extend its half-life in vivo. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported that modifications to the molecular structure could enhance the compound's stability and reduce its susceptibility to metabolic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime in human subjects. Early-phase trials have shown promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for larger-scale clinical trials to further assess the compound's therapeutic potential.

In conclusion, 2-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-(2-thienyl)acetaldehyde O-methyloxime (CAS No. 338770-60-8) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for advancing medical treatments and improving patient outcomes.